2-(2-Fluoroethoxy)benzonitrile

• Molecular Formula: C9H8FNO
• Molecular Weight: 165.16 g/mol
• IUPAC Name: 2-(2-fluoroethoxy)benzonitrile
• InChI: InChI=1S/C9H8FNO/c10-5-6-12-9-4-2-1-3-8(9)7-11/h1-4H,5-6H2
• InChI Key: MPYOTQXGIRFROR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)OCCF

Description

2-(2-Fluoroethoxy)benzonitrile is a useful research compound. Its molecular formula is C9H8FNO and its molecular weight is 165.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

K2CO3 (1.74 g, 12.5 mmol) and 1-bromo-2-fluoro ethane (0.78 mL, 10.47 mmol) were added to a solution of 2-cyanophenol 134 (0.5 g, 4.19 mmol) in anhydrous DMF (10 mL), and heated at 70° C. for 45 min. After completion, the reaction mixture was cooled to room temperature and water (10 mL) was added and the mixture extracted with diethyl ether. The combined organic layer was washed with brine, dried (Na2SO4), filtered and evaporated. The residue was purified on flash silica gel column chromatography (hexane:ethyl acetate=2:1) to give the compound 135 (0.586 g, 84%) as a white solid. 1H NMR (CDCl3, 300 MHz) d 7.51-7.58 (m, 2H), 6.98-7.07 (m, 2H), 4.89 (t, J=3.9 Hz, 1H), 4.73 (t, J=4.2 Hz, 1H), 4.40 (t, J=3.9 Hz, 1H), 4.31 (t, J=3.9 Hz, 1H). HRMS calculated for C8H7NOF (M+H)+: 152.0513. found 152.0539.